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Compound of Interest

Anti-Mouse OX40/CD134 (LALA-
PG) Antibody (OX86)

cat. No.: B15602332

Compound Name:

Application Notes and Protocols: In Vivo Grade
0X86 Antibody

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and application of
the in vivo grade OX86 antibody. The OX86 antibody is a rat monoclonal antibody (IgG1) that
specifically targets the murine CD134, also known as OX40 or TNFRSF4. It functions as an
agonist, stimulating the OX40 signaling pathway to enhance T-cell responses, making it a
valuable tool in immunology and cancer immunotherapy research.

Storage and Handling

Proper storage and handling are critical to maintain the integrity and functionality of the in vivo
grade OX86 antibody.

Storage Recommendations:
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Condition Temperature Duration Notes

Store in a sterile

Short-term Storage 2-8°C Up to 1 month condition as received.

[1](21[3]

Aseptically aliquot into
working volumes and
store. Avoid repeated
Long-term Storage -80°C Extended periods freeze-thaw cycles.[1]
[3][4] Some suppliers

recommend < -70°C.

[2]

Formulation and Stability:

The antibody is typically supplied in a sterile, preservative-free phosphate-buffered saline
(PBS) solution (0.01 M PBS, 150 mM NacCl, pH 7.2-7.4) without any carrier proteins.[1][5] Due
to the inherent properties of antibodies, some precipitation may occur over time.[1][5] If
precipitation is observed, it can be removed by aseptic centrifugation and/or filtration.[1][2]

Key Handling Precautions:

o Aseptic Technique: Always use sterile techniques when handling the antibody to prevent
microbial contamination.

e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can denature the antibody,
leading to a loss of activity.[1][2][3][4] Aliquoting the antibody into single-use volumes for
long-term storage is highly recommended.[1][2][3][4]

 Dilution: If dilution is necessary, use a sterile, endotoxin-free buffer as recommended by the
supplier. Some suppliers recommend a specific in vivo antibody diluent.[5]

Mechanism of Action and Signaling Pathway

The OX86 antibody is an agonist that binds to OX40 (CD134), a member of the tumor necrosis
factor receptor (TNFR) superfamily.[5][6] OX40 is primarily expressed on activated CD4+ and
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CD8+ T cells, as well as on other immune cells like regulatory T cells (Tregs), natural killer (NK)
cells, and NKT cells.[1][4][5]

Binding of the OX86 antibody to OX40 provides a co-stimulatory signal to T cells, leading to:

« Enhanced T-cell Proliferation and Survival: Promotes the clonal expansion of antigen-specific
T cells.[5]

 Increased Cytokine Production: Boosts the production of effector cytokines such as IL-2 and
IFN-y.[5]

« Inhibition of T-cell Tolerance: Can prevent the induction of an unresponsive state in T cells.[5]

o Enhanced Anti-Tumor Immunity: By activating T cells, the OX86 antibody can delay tumor
growth in vivo.[5][6][7]

0OX86 Antibody Signaling Pathway

OX86 Antibody

OX40 (CD134) Receptor
on Activated T-cell

ctivates

Enhanced Proliferation
& Survival

Increased Cytokine
Production (e.g., IFN-y, IL-2)

Enhanced Anti-Tumor
Immunity
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Caption: OX86 antibody binds to and activates the OX40 receptor on T-cells.

In Vivo Experimental Protocol: Anti-Tumor Efficacy
Study

This protocol provides a general framework for evaluating the anti-tumor efficacy of the in vivo
grade OX86 antibody in a murine tumor model.

Materials:

In vivo grade OX86 antibody

Sterile, endotoxin-free PBS or recommended diluent

Tumor-bearing mice (e.g., C57BL/6 or BALB/c with syngeneic tumors)

Isotype control antibody (rat IgG1)

Sterile syringes and needles

Experimental Workflow:
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In Vivo Anti-Tumor Efficacy Workflow

Start: Tumor Cell Implantation

Allow Tumors to Establish
(e.g., 7-10 days)

'

Randomize Mice into
Treatment Groups

l

Administer Treatment:
- OX86 Antibody
- Isotype Control
- Vehicle (PBS)

'

Monitor Tumor Growth
(e.g., caliper measurements 2-3x/week)

Endpoint Analysis:
- Tumor Volume/Weight

- Survival Analysis
- Immune Cell Profiling

Click to download full resolution via product page

Caption: Workflow for an in vivo anti-tumor efficacy study using OX86 antibody.

Procedure:

o Tumor Cell Implantation: Subcutaneously implant tumor cells into the flank of the mice.

¢ Tumor Growth and Grouping: Allow tumors to reach a palpable size (e.g., 50-100 mm?).
Randomize mice into treatment groups (e.g., n=8-10 mice per group):
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o Vehicle control (e.g., sterile PBS)
o Isotype control (rat IgG1)

o OX86 antibody

e Antibody Preparation and Administration:
o On the day of treatment, thaw the OX86 antibody and isotype control on ice.

o Dilute the antibodies to the desired concentration using sterile, endotoxin-free PBS. A
typical dose for in vivo studies can range from 100 pg per mouse to 15 mg/kg,
administered intraperitoneally (i.p.).[7][8] The optimal dose and schedule should be
determined for each specific tumor model and experimental setup.

o Administer the prepared solutions to the respective groups. A common treatment schedule
is twice a week for two weeks.[7]

¢ Monitoring and Data Collection:

o Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume
(e.g., Volume = 0.5 x Length x Width?2).

o Monitor the body weight and overall health of the mice.
o Record survival data.
e Endpoint Analysis:

o At the end of the study (based on tumor size limits or a pre-determined time point),
euthanize the mice.

o Excise tumors and record their final weight.

o Tumors and spleens can be harvested for further analysis, such as flow cytometry to
assess the immune cell populations (e.g., CD4+ and CD8+ T cells).

Quality Control and Product Specifications
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The in vivo grade OX86 antibody is manufactured to ensure high purity and low endotoxin
levels, making it suitable for in vivo applications.

Parameter Specification Significance

) Ensures the absence of
Purity >95% by SDS-PAGE o )
contaminating proteins.[1][5]

Indicates a low level of
antibody aggregates, which

=>98% monomer by SEC )
can affect efficacy and safety.

[1]3]

Minimizes the risk of non-
Endotoxin Level <0.5 EU/mg (or lower) specific inflammatory

responses in vivo.[1][3]

) ] Provides a concentrated stock
Concentration Typically = 5.0 mg/ml ] o
for convenient dilution.[1][5]

Note: Always refer to the lot-specific datasheet provided by the supplier for the most accurate
and up-to-date information. Each investigator should determine their own optimal working
dilution for specific applications.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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